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Compound of Interest
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Cat. No.: B1574194
Get Quote

Abstract & Molecule Overview

Taltobulin (HTI-286) is a potent antimicrotubule agent that binds to the Vinca-peptide site of
tubulin, disrupting microtubule dynamics and inducing mitotic arrest.[1][2][3] Unlike taxanes and
Vinca alkaloids, Taltobulin is a poor substrate for P-glycoprotein (P-gp), making it effective
against multidrug-resistant (MDR) tumors.[1][2][3]

Structurally, it is a tripeptide analog composed of three highly modified subunits:[1]
o Fragment A (N-Terminus):
-trimethyl-L-phenylalanine.[1][2][3][4]
e Fragment B (Middle): L-tert-Leucine (modified).[1][2][3]
o Fragment C (C-Terminus): A vinylogous amino acid derivative, specifically

-2,5-dimethyl-4-(methylamino)hex-2-enoic acid.[1][2][3]

Retrosynthetic Analysis
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The synthesis is best approached via a convergent strategy, disconnecting the molecule at the
two amide bonds.[1] Due to the extreme steric bulk of the

-dimethyl group in Fragment A and the tert-butyl group in Fragment B, coupling efficiency and
stereochemical preservation are critical critical process parameters (CPPs).[1]

3-methyl-3-phenylbutanoic acid N-Boc-N-Methyl-L-Valine
+ Evans Auxiliary + Wittig Reagent
Btereoselective Alkylation Wittig Olefination

Fragment A
(N,B,B-trimethyl-L-Phe)

Fragment B Fragment C
(L-tert-Leucine) (Vinylogous Valine Analog)

Amide Disconnection 1 Amide Disconnection 2 /C-Terminus

Taltobulin (HTI-286)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of Taltobulin into three core building blocks.

Detailed Synthesis Protocols
Phase 1: Synthesis of Fragment A ( -trimethyl-L-
phenylalanine)

This fragment presents the greatest challenge due to the quaternary

-carbon.[1][2][3] The Wyeth route utilizes an Evans chiral auxiliary to establish the
-stereocenter.[1][3]

Reagents: 3,3-dimethylacrylic acid, Benzene,

, Pivaloyl chloride, (S)-4-benzyl-2-oxazolidinone, KHMDS, Trisyl azide.[1][2][3]

» Friedel-Crafts Alkylation:
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o React 3,3-dimethylacrylic acid with benzene in the presence of anhydrous

(Friedel-Crafts conditions).

o Mechanism:[3][5][6][7][8][9][10] The Lewis acid generates a tertiary carbocation at the
-position, which undergoes electrophilic aromatic substitution with benzene.[1]

o Yield: ~85% of 3-methyl-3-phenylbutanoic acid.[1][2][3]

e Chiral Auxiliary Attachment:

o Convert the acid to a mixed anhydride using pivaloyl chloride and
at -78°C.[1][3]

o Add lithiated (S)-4-benzyl-2-oxazolidinone (Evans auxiliary).[1][2][3]

o Result: The N-acylated oxazolidinone.[1][2][3]

e Stereoselective Azidation:

o Treat the imide with KHMDS (potassium hexamethyldisilazide) at -78°C to form the (2)-
enolate.[1][2][3]

o Quench with trisyl azide (2,4,6-triisopropylbenzenesulfonyl azide).[1][2][3]
o Decompose the resulting triazene with acetic acid to yield the
-azido imide with >95% diastereomeric excess (de).[1][2][3]
e Reduction & Methylation:
o Reduce the azide to the amine using

/ Pd-C or

[13]

o Perform reductive methylation (Formaldehyde /
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) to install the N-methyl group.[1][2][3]

o Note: Due to steric crowding, mono-methylation is favored, but careful stoichiometry is
required to prevent dimethylation if only mono is desired (HTI-286 has one N-methyl on
this fragment).[1][2][3] Correction: Taltobulin Fragment A is N,N-dimethyl or N-
monomethyl?

o Verification: HTI-286 is
-trimethyl.[1][2][3][4][11][12] This implies one N-methyl and two
-methyls.[1][2][3] The structure in literature (Zask et al.) confirms N-monomethyl.[1][2][3]
e Hydrolysis:
o Hydrolyze the auxiliary using

in THF/water.[1]

o Product:(S)-N,3,3-trimethyl-2-aminobutanoic acid (Fragment A).

Phase 2: Synthesis of Fragment C (Vinylogous Valine)

This fragment is constructed from L-valine, extended to include an unsaturated ester.[1][2][3]

Reagents: N-Boc-L-Valine, Mel, NaH, Weinreb amine, DIBAL-H,

[1][21[3]

e N-Methylation:

o Treat N-Boc-L-Valine with NaH and Mel in THF to yield N-Boc-N-methyl-L-valine.[1][2][3]
e Aldehyde Formation:

o Convert the acid to the Weinreb amide (N,O-dimethylhydroxylamine, EDCI).[1][2][3]

o Reduce the amide with DIBAL-H (Diisobutylaluminum hydride) at -78°C to yield N-Boc-N-
methyl-L-valinal.[1][2][3]
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o Critical Step: Isolate immediately to prevent racemization.[1][2][3]

o Wittig Olefination:

o React the aldehyde with the stabilized ylide (1-
ethoxycarbonylethylidene)triphenylphosphorane (

)-[11[2](3]

o Reflux in toluene or THF.[1][2][3]
o Selectivity: This typically yields the (E)-isomer as the major product.[1][2][3]

o Product: Ethyl (S,E)-4-((tert-butoxycarbonyl)(methyl)amino)-2,5-dimethylhex-2-enoate.[1]
[21[3]

» Deprotection:
o Remove the Boc group using 4M HCI in dioxane.[1]

o Product:Fragment C (Amine Salt).

Phase 3: Coupling and Final Assembly

The assembly follows a C-to-N direction to minimize racemization, although the steric bulk of
Fragment A often dictates specific coupling agents like HATU or PyBOP.[1][3]
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:
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/
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:

4. Saponification (if Ester)
(LiOH, THF/H20)

5. Salt Formation

(HCl in Ether)

Click to download full resolution via product page
Figure 2: Forward synthesis workflow for Taltobulin HCI.
e Peptide Coupling 1 (B + C):

React Fmoc-L-tert-Leucine (Fragment B) with Fragment C (amine).[1][2][3]

[¢]

o

Reagents:HATU (1.2 eq), HOAt (1.2 eq), DIPEA (3.0 eq) in DMF.[1][2][3]

Why HATU? The tert-butyl group of tert-leucine creates significant steric hindrance; HATU

o

is superior for hindered couplings.[1][2][3]

o

Purify via silica gel chromatography.[1][2][3]
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» N-Deprotection:
o Remove Fmoc group using 20% piperidine in DMF.[1][2][3]

o Concentrate and dry thoroughly (azeotrope with toluene) to remove piperidine adducts.[1]

[21[3]
o Peptide Coupling 2 (A + BC):
o React Fragment A (acid) with the BC-dipeptide (amine).[1][2][3]
o Reagents:PyBOP or HATU, DIPEA, DMF.[1]

o Troubleshooting: If conversion is low, convert Fragment A to its acid fluoride (using
cyanuric fluoride) or acid chloride (using Ghosez's reagent) prior to coupling.[1][2][3]

» Final Hydrolysis (if Ester remains):

o If the C-terminus of Fragment C was protected as an ethyl ester, hydrolyze with LiOH in
THF/MeOH/H20 (3:1:1) at 0°C -> RT.

o Acidify to pH 3 with 1M HCI and extract with EtOAc.[1][3]

e Salt Formation (Taltobulin Hydrochloride):
o Dissolve the free base Taltobulin in minimal dry ethyl acetate.[1]
o Add 1.05 eq of 4M HCI in dioxane dropwise at 0°C.

o Allow to stir for 30 mins. The hydrochloride salt may precipitate or require addition of
diethyl ether/hexane to induce precipitation.[1]

o Filter and dry under high vacuum.[1][3]

Critical Process Parameters & Troubleshooting
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Parameter Specification Common Issue Solution

Switch to Acid

) Fluoride activation for
_ Incomplete reaction
Coupling Reagents HATU / HOAt ) Fragment A. Increase
due to steric bulk o
reaction time to 24-

48h.

Keep temperature
<-70°C during DIBAL
o ] Racemization of reduction.[1][2][3] Use
Epimerization < 2% D-isomer o
Fragment C aldehyde = Swern oxidation

instead if scaling up.

[1](21[3]

Ensure precise

L . ) ] o stoichiometry. Add
Stoichiometry 1:1.1 (Acid:Amine) Oligomerization ] owly ¢
amine slowly to

activated acid.[1][2][3]

Handle in humidity-
controlled glovebox.[1]
[2][3] Store at -20°C

under Argon.

Salt Form HCI (1:[1][2][3][13]1) Hygroscopicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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